Cas no 1821826-16-7 (tert-Butyl (2R,3S)-3-hydroxy-2-isopropylpyrrolidine-1-carboxylate)

• Product Name: tert-Butyl (2R,3S)-3-hydroxy-2-isopropylpyrrolidine-1-carboxylate
• CAS No: 1821826-16-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD28125297
• CID: 5686336
• PubChem ID: 97007955
• Update Time: 2025-06-14

tert-Butyl (2R,3S)-3-hydroxy-2-isopropylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-22042617
• EN300-192939
• starbld0003095
• 1821826-16-7
• rac-tert-butyl (2R,3S)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate
• tert-butyl (2R,3S)-3-hydroxy-2-(propan-2-yl)pyrrolidine-1-carboxylate
• 1807891-07-1
• tert-Butyl (2R,3S)-3-hydroxy-2-isopropylpyrrolidine-1-carboxylate

• MDL： MFCD28125297
• Inchi： 1S/C12H23NO3/c1-8(2)10-9(14)6-7-13(10)11(15)16-12(3,4)5/h8-10,14H,6-7H2,1-5H3/t9-,10+/m0/s1
• InChI Key： JZWRCXLLTHEQOW-VHSXEESVSA-N
• SMILES： O[C@H]1CCN(C(=O)OC(C)(C)C)[C@@H]1C(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-Butyl (2R,3S)-3-hydroxy-2-isopropylpyrrolidine-1-carboxylate

Research Brief on tert-Butyl (2R,3S)-3-hydroxy-2-isopropylpyrrolidine-1-carboxylate (CAS: 1821826-16-7) in Chemical Biology and Pharmaceutical Applications

The compound tert-Butyl (2R,3S)-3-hydroxy-2-isopropylpyrrolidine-1-carboxylate (CAS: 1821826-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its utility in asymmetric synthesis and its potential role in modulating enzymatic activity, making it a valuable scaffold for drug discovery.

Recent advancements in the synthesis and application of this compound have demonstrated its versatility. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for tert-Butyl (2R,3S)-3-hydroxy-2-isopropylpyrrolidine-1-carboxylate, achieving higher yields and enantiomeric purity through innovative catalytic methods. The study emphasized the compound's role as a precursor in the synthesis of novel antiviral agents, showcasing its importance in addressing emerging infectious diseases.

In addition to its synthetic utility, research has explored the biological activity of derivatives of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of the pyrrolidine core led to compounds with potent inhibitory effects against specific proteases involved in cancer progression. These findings suggest that tert-Butyl (2R,3S)-3-hydroxy-2-isopropylpyrrolidine-1-carboxylate could serve as a foundational building block for next-generation oncology therapeutics.

Further investigations have also examined the pharmacokinetic properties of this compound. A recent preclinical study highlighted its favorable metabolic stability and bioavailability, which are critical for its transition into clinical development. These properties, combined with its synthetic accessibility, position it as a promising candidate for further pharmaceutical exploration.

In conclusion, tert-Butyl (2R,3S)-3-hydroxy-2-isopropylpyrrolidine-1-carboxylate (CAS: 1821826-16-7) represents a versatile and valuable intermediate in medicinal chemistry. Its applications span from antiviral and anticancer drug development to serving as a chiral auxiliary in asymmetric synthesis. Ongoing research continues to uncover new potentials for this compound, reinforcing its significance in the pharmaceutical industry. Future studies are expected to focus on expanding its therapeutic applications and optimizing its synthetic pathways for large-scale production.